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Compound of Interest

Compound Name: Ethoxydiisobutylaluminium

Cat. No.: B100121

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of
ethoxydiisobutylaluminium, a valuable organoaluminium reagent. The document details the
core chemical principles, experimental protocols, and quantitative data pertinent to its
preparation, tailored for an audience in research and development.

Introduction

Ethoxydiisobutylaluminium, with the chemical formula (CH3CH20)AI(CH2CH(CH?3)2)2, is an
organoaluminium compound that serves as a versatile reagent in organic synthesis. Its utility
stems from the combined properties of the Lewis acidic aluminum center and the nucleophilic
ethoxy group. This guide focuses on the most direct and common method for its synthesis: the
reaction of diisobutylaluminium hydride (DIBAL-H) with ethanol.

Synthesis Pathway

The synthesis of ethoxydiisobutylaluminium is achieved through the straightforward reaction
of diisobutylaluminium hydride with ethanol. This reaction is an acid-base reaction where the
acidic proton of the alcohol reacts with the hydride, which acts as a base, to liberate hydrogen
gas and form the aluminum alkoxide.
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Caption: Synthesis of Ethoxydiisobutylaluminium from DIBAL-H and Ethanol.

Experimental Protocol

The following is a generalized experimental protocol for the synthesis of
ethoxydiisobutylaluminium. It is crucial to perform this reaction under an inert atmosphere
(e.g., argon or nitrogen) due to the pyrophoric nature of diisobutylaluminium hydride and the
moisture sensitivity of the product.

Materials:

Diisobutylaluminium hydride (DIBAL-H) solution (e.g., 1.0 M in hexanes)

Anhydrous ethanol

Anhydrous inert solvent (e.g., hexanes, toluene, or dichloromethane)

Schlenk line or glovebox for inert atmosphere operations

Dry glassware (Schlenk flask, dropping funnel, etc.)
Procedure:

o Preparation: Under an inert atmosphere, a Schlenk flask equipped with a magnetic stir bar is
charged with a solution of diisobutylaluminium hydride in an anhydrous solvent.

e Cooling: The flask is cooled to -78 °C using a dry ice/acetone bath. This low temperature is
crucial to control the exothermicity of the reaction.
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» Addition of Ethanol: A solution of anhydrous ethanol in the same anhydrous solvent is added
dropwise to the DIBAL-H solution via a dropping funnel over a period of 30-60 minutes. The
molar ratio of DIBAL-H to ethanol should be 1:1.

e Reaction: The reaction mixture is stirred at -78 °C for 1-2 hours after the addition is
complete. The evolution of hydrogen gas should be observed.

e Warming: The reaction mixture is allowed to slowly warm to room temperature.

» Solvent Removal: The solvent is removed under reduced pressure to yield
ethoxydiisobutylaluminium as a colorless liquid or waxy solid.

Work-up and Purification:

For many applications, the product can be used in situ without isolation. If isolation is required,
careful removal of the solvent under vacuum is typically sufficient. Further purification can be
achieved by vacuum distillation, although this is often not necessary.

Quantitative Data

The following table summarizes the key quantitative data associated with the synthesis and the
product.
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Parameter

Value

Reactants

Diisobutylaluminium Hydride (DIBAL-H)

Molar Mass: 142.22 g/mol

Ethanol

Molar Mass: 46.07 g/mol

Product

Ethoxydiisobutylaluminium

Molar Mass: 186.29 g/mol

Reaction Conditions

Stoichiometry (DIBAL-H:Ethanol)

1:1

Temperature -78 °C to room temperature
Solvent Hexanes, Toluene, Dichloromethane
Yield

Theoretical Yield

Typically high (>95%)

Characterization Data

Characterization of the synthesized ethoxydiisobutylaluminium is essential to confirm its

identity and purity. The following are expected spectroscopic data.

5.1. *H NMR Spectroscopy

The proton NMR spectrum of ethoxydiisobutylaluminium would be expected to show

characteristic signals for the isobutyl and ethoxy groups.
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Chemical Shift (3)

Multiplicity Integration Assignment
ppm
~3.8-4.0 Quartet 2H -O-CH2-CHs
~1.8-2.0 Multiplet 2H -Al-CHz2-CH(CHs)2
~1.1-1.3 Triplet 3H -O-CHz2-CHs
~0.8-1.0 Doublet 12H -Al-CH2-CH(CHs)2
~0.4-0.6 Doublet 4H -Al-CH2-CH(CHs)2

Note: Chemical shifts are approximate and can vary depending on the solvent and
concentration.

5.2. Infrared (IR) Spectroscopy

The IR spectrum provides information about the functional groups present in the molecule.

Wavenumber (cm~—2) Intensity Assignment

C-H stretching (isobutyl and

2950-2850 Strong
ethoxy)
) C-H bending (isobutyl and
1465-1365 Medium
ethoxy)
1100-1000 Strong C-O stretching (ethoxy)
700-600 Strong Al-C stretching

Safety Considerations

o Pyrophoric Nature: Diisobutylaluminium hydride is pyrophoric and will ignite on contact with
air. All manipulations must be carried out under a strict inert atmosphere.

o Reactivity with Water: DIBAL-H and ethoxydiisobutylaluminium react violently with water
and other protic solvents.
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e Corrosive: Organoaluminium compounds can cause severe burns upon contact with skin
and eyes. Appropriate personal protective equipment (PPE), including flame-retardant lab
coats, safety glasses, and gloves, must be worn.

o Gas Evolution: The reaction produces hydrogen gas, which is highly flammable. The reaction
should be conducted in a well-ventilated fume hood.

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the logical workflow for the synthesis and subsequent
characterization of ethoxydiisobutylaluminium.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b100121?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b100121?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Synthesis

Prepare Inert Atmosphere

l

Charge DIBAL-H Solution

l

Cool to -78 °C

l

Add Ethanol Solution

l

React for 1-2 hours

l

Warm to Room Temperature

l

Remove Solvent

Analyze Produ\CNnalyze Product

¢ Characterization \

Obtain 'H NMR Spectrum

Obtain IR Spectrum

Click to download full resolution via product page

Caption: Workflow for the Synthesis and Characterization of Ethoxydiisobutylaluminium.
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This guide provides a foundational understanding for the synthesis of
ethoxydiisobutylaluminium. Researchers should always consult relevant safety data sheets
(SDS) and perform a thorough risk assessment before undertaking any experimental work.

 To cite this document: BenchChem. [An In-depth Technical Guide to the Synthesis of
Ethoxydiisobutylaluminium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100121#synthesis-of-ethoxydiisobutylaluminium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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